![molecular formula C12H15ClN4O B6207257 1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride CAS No. 2703780-09-8](/img/no-structure.png)
1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride
Overview
Description
1-(3-(Aminomethyl)phenyl)-N-methyl-1H-pyrazole-3-carboxamide hydrochloride, also known as AMPC, is a small molecule compound with a wide range of applications in the scientific research field. It is a white crystalline powder that is soluble in water and ethanol. AMPC is a derivative of pyrazole, a five-membered ring containing nitrogen and carbon atoms. It is widely used in organic synthesis, medicinal chemistry, and biochemical and physiological studies.
Scientific Research Applications
1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride has been used in a variety of scientific research applications, such as drug discovery, molecular biology, and biochemistry. It has been used to investigate the structure and function of proteins, enzymes, and other biological molecules. In addition, it has been used to study the effects of various drugs on the body and to develop new drugs.
Mechanism of Action
The mechanism of action of 1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride is not fully understood, but it is believed to interact with certain proteins and enzymes in the body. It has been shown to bind to a variety of proteins, including the enzyme aromatase. This enzyme is involved in the synthesis of estrogens and androgens, and the binding of 1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride to it may lead to the inhibition of these hormones.
Biochemical and Physiological Effects
1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of estrogens and androgens, which can lead to a decrease in the levels of these hormones in the body. In addition, it has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride in lab experiments is that it is relatively easy to synthesize and use in a variety of experiments. It is also relatively stable and has a wide range of applications. However, it is important to note that it is not suitable for use in clinical trials due to its potential toxicity.
Future Directions
Future research on 1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride could focus on its potential therapeutic use in the treatment of various diseases. It could also be used to study the effects of various drugs on the body, as well as to develop new drugs. In addition, further research could be done to understand the mechanism of action of 1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride and to explore its potential uses in other areas of science. Further research could also be done to understand the biochemical and physiological effects of 1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride, as well as its potential toxicity.
Synthesis Methods
1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride can be synthesized by a two-step process. First, the pyrazole-3-carboxylic acid is reacted with 3-(aminomethyl)phenylmagnesium bromide in the presence of a base such as potassium carbonate. The resulting compound is then treated with hydrochloric acid to yield the desired 1-(3-(aminomethyl)phenyl)-N-methyl-1H-pyrazole-3-carboxamide hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[3-(aminomethyl)phenyl]-N-methyl-1H-pyrazole-3-carboxamide hydrochloride' involves the reaction of 3-(aminomethyl)benzonitrile with N-methyl-3-pyrazolecarboxamide in the presence of hydrochloric acid to yield the desired product.", "Starting Materials": [ "3-(aminomethyl)benzonitrile", "N-methyl-3-pyrazolecarboxamide", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-(aminomethyl)benzonitrile in methanol, add N-methyl-3-pyrazolecarboxamide and hydrochloric acid.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the precipitated solid.", "Wash the solid with cold methanol and dry under vacuum to obtain the desired product as a hydrochloride salt." ] } | |
CAS RN |
2703780-09-8 |
Molecular Formula |
C12H15ClN4O |
Molecular Weight |
266.7 |
Purity |
95 |
Origin of Product |
United States |
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![methyl(nitroso)[(pyridin-3-yl)methyl]amine](/img/structure/B6207224.png)